Cas no 16508-41-1 (1,3-Propanediol,2-chloro-2-methyl-)

1,3-Propanediol,2-chloro-2-methyl- structure
16508-41-1 structure
Product Name:1,3-Propanediol,2-chloro-2-methyl-
CAS No:16508-41-1
MF:C4H9ClO2
MW:124.566060781479
CID:211239
PubChem ID:263021
Update Time:2025-04-19

1,3-Propanediol,2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-chloro-2-methyl-
    • 2-chloro-2-methylpropane-1,3-diol
    • 1,3-Propanediol,2-chloro-2-methyl
    • 2-chloro-2-methyl-propane-1,3-diol
    • NSC-97177
    • DTXSID40294582
    • 16508-41-1
    • NSC97177
    • Inchi: 1S/C4H9ClO2/c1-4(5,2-6)3-7/h6-7H,2-3H2,1H3
    • InChI Key: ADLUGNJUDCDWIK-UHFFFAOYSA-N
    • SMILES: ClC(C)(CO)CO

Computed Properties

  • Exact Mass: 124.02900
  • Monoisotopic Mass: 124.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 51.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.233
  • Boiling Point: 244.3°Cat760mmHg
  • Flash Point: 101.5°C
  • Refractive Index: 1.475
  • PSA: 40.46000
  • LogP: -0.03150
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.